![molecular formula C17H13BrN2OS B2427921 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone CAS No. 478039-78-0](/img/structure/B2427921.png)
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone (BPISE) is a novel compound with a wide range of potential applications in the fields of medicinal chemistry, materials science, and biochemistry. BPISE has been studied for its potential to act as a ligand for various metal ions, and as a useful tool for drug discovery. BPISE is also of interest due to its unique structure, which consists of an ethanone group, an imidazole group, and a bromophenyl group. This combination of functional groups makes BPISE an attractive candidate for a variety of applications.
Scientific Research Applications
Antituberculosis and Cytotoxicity Studies
- Research Context : Synthesized 3-heteroarylthioquinoline derivatives, including compounds related to 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone, showed promising in vitro activity against Mycobacterium tuberculosis. Compounds exhibited no cytotoxic effects against mouse fibroblast cell line NIH 3T3 (Selvam et al., 2011).
Heme Oxygenase Inhibition
- Research Focus : A study designed and synthesized a series of inhibition candidates, including 1-aryl-2-(1H-imidazol-1-yl/1H-1,2,4-triazol-1-yl)ethanones and their derivatives, for selective inhibition of heme oxygenases (HO-1 and HO-2). These compounds were investigated for potential pharmacological and therapeutic applications (Roman et al., 2010).
Antileishmanial and Antifungal Activities
- Study Objective : Synthesis of 1-[4-(1H-imidazol-1-yl)phenyl]-3-phenylprop-2-en-1-ones and evaluation of their anti-leishmanial and anti-fungal activities. The study found some compounds with significant activities (Hussain et al., 2016).
Antitumor Activity
- Research Insight : Investigation of the antitumor activity of 1-phenyl-2-(6-phenyl-5,6-dihydroimidazo[2,1-b]-thiazol-6-yl)ethanone, a compound related to this compound. This compound showed moderate ability to suppress the growth of kidney cancer cells (Potikha & Brovarets, 2020).
Antimicrobial Activity
- Study Focus : Synthesis of 3-aryl-1-(1,1'-biphenyl-4-yl)-2-(1H-imidazol-1-yl)propanes, which are structurally related to this compound. These compounds were evaluated for their antimicrobial activity, particularly against pathogenic fungi responsible for human diseases (Castellano et al., 2003).
Corrosion Inhibition
- Application Area : Investigation into the use of imidazole-based molecules, including compounds similar to this compound, for corrosion inhibition of carbon steel in an acidic medium. This study highlights the potential industrial applications of these compounds (Costa et al., 2021).
properties
IUPAC Name |
1-(4-bromophenyl)-2-(1-phenylimidazol-2-yl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2OS/c18-14-8-6-13(7-9-14)16(21)12-22-17-19-10-11-20(17)15-4-2-1-3-5-15/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIOJKGCMYISMSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=CN=C2SCC(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.